Cas no 55921-78-3 (6-chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine)

6-Chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine is a substituted pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro group at the 6-position, a methylsulfanyl moiety at the 5-position, and methyl and isopropyl substituents on the 2- and 4-amine groups, respectively. These functional groups contribute to its reactivity and potential as an intermediate in the synthesis of biologically active compounds. The compound's stability and well-defined molecular architecture make it suitable for further derivatization in medicinal chemistry, particularly in the development of kinase inhibitors or antimicrobial agents. Its purity and consistent performance under controlled conditions ensure reliability in research applications.

6-chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine structure

55921-78-3 structure

Product Name:6-chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine

CAS No:55921-78-3

MF:C₉H₁₅ClN₄S

MW:246.760198831558

MDL:MFCD01316874

CID:5224701

Update Time:2026-03-07

6-chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

- 6-chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine
- 2,4-Pyrimidinediamine, 6-chloro-N2-methyl-N4-(1-methylethyl)-5-(methylthio)-
- MDL： MFCD01316874
- Inchi： 1S/C9H15ClN4S/c1-5(2)12-8-6(15-4)7(10)13-9(11-3)14-8/h5H,1-4H3,(H2,11,12,13,14)
- InChI Key： BICSYWBECUXRON-UHFFFAOYSA-N
- SMILES： C1(NC)=NC(Cl)=C(SC)C(NC(C)C)=N1

6-chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB298736-100 mg	N-[4-Chloro-6-(isopropylamino)-5-(methylsulfanyl)-2-pyrimidinyl]-N-methylamine; .	55921-78-3		100mg	€221.50	2023-04-26
abcr	AB298736-100mg	N-[4-Chloro-6-(isopropylamino)-5-(methylsulfanyl)-2-pyrimidinyl]-N-methylamine; .	55921-78-3		100mg	€283.50	2025-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00889912-1g	6-Chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine	55921-78-3	90%	1g	￥2401.0	2024-04-18
Key Organics Ltd	10L-363S-1MG	N-[4-chloro-6-(isopropylamino)-5-(methylsulfanyl)-2-pyrimidinyl]-N-methylamine	55921-78-3	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	10L-363S-5MG	N-[4-chloro-6-(isopropylamino)-5-(methylsulfanyl)-2-pyrimidinyl]-N-methylamine	55921-78-3	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	10L-363S-10MG	N-[4-chloro-6-(isopropylamino)-5-(methylsulfanyl)-2-pyrimidinyl]-N-methylamine	55921-78-3	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	10L-363S-50MG	N-[4-chloro-6-(isopropylamino)-5-(methylsulfanyl)-2-pyrimidinyl]-N-methylamine	55921-78-3	>90%	50mg	£102.00	2023-09-07
Key Organics Ltd	10L-363S-100MG	N-[4-chloro-6-(isopropylamino)-5-(methylsulfanyl)-2-pyrimidinyl]-N-methylamine	55921-78-3	>90%	100mg	£146.00	2023-09-07
Ambeed	A879326-1g	6-Chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine	55921-78-3	90%	1g	$350.0	2023-03-11

6-chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 6-chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine

Comprehensive Overview of 6-chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine (CAS No. 55921-78-3)

6-chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine (CAS No. 55921-78-3) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and methylsulfanyl substituents, has garnered attention for its potential role in drug discovery and crop protection. Its molecular structure, featuring a pyrimidine core, makes it a valuable intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its utility in targeting specific enzymatic pathways, aligning with the growing demand for precision medicine and sustainable agriculture solutions.

The compound's N2-methyl and N4-(propan-2-yl) functional groups contribute to its lipophilicity and bioavailability, key factors in its pharmacokinetic profile. Recent studies highlight its relevance in addressing antimicrobial resistance (AMR), a global health concern, by serving as a scaffold for novel inhibitors. Additionally, its methylsulfanyl moiety has been linked to enhanced binding affinity in certain receptor interactions, a topic frequently searched in computational chemistry and molecular docking forums. This aligns with the rising interest in AI-driven drug design, where such compounds are virtual screened for therapeutic potential.

From an agrochemical perspective, 6-chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine is investigated for its herbicidal and fungicidal properties. With the agricultural sector prioritizing eco-friendly pesticides, this compound's mode of action—targeting plant-specific metabolic pathways—positions it as a candidate for green chemistry innovations. Searches for low-toxicity crop protectants often reference such derivatives, reflecting market trends toward sustainable farming practices.

Synthetically, the compound's chloro-pyrimidine backbone allows for versatile modifications, a feature exploited in combinatorial chemistry. Laboratories optimizing high-throughput synthesis protocols frequently explore its reactivity, particularly in cross-coupling reactions—a trending topic in organic chemistry publications. Its stability under various pH conditions also makes it a subject of interest in formulation science, especially for controlled-release applications.

Regulatory and safety assessments of CAS No. 55921-78-3 emphasize its compatibility with industrial standards. While not classified as hazardous, proper handling protocols are recommended, consistent with general laboratory safety guidelines. The compound's environmental fate is another area of research, addressing queries about biodegradability and ecotoxicology—common keywords in environmental science databases.

In summary, 6-chloro-N2-methyl-5-(methylsulfanyl)-N4-(propan-2-yl)pyrimidine-2,4-diamine represents a multifaceted tool for researchers tackling challenges in drug development, agricultural science, and material innovation. Its structural versatility and applicability to pressing global issues ensure its continued relevance in scientific discourse.